Cas no 2172254-08-7 (2-(methoxymethyl)bicyclo4.1.0heptan-2-ylmethanamine)

• Product Name: 2-(methoxymethyl)bicyclo4.1.0heptan-2-ylmethanamine
• CAS No: 2172254-08-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5568289
• PubChem ID: 165592765
• Update Time: 2025-07-14

2-(methoxymethyl)bicyclo4.1.0heptan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(methoxymethyl)bicyclo[4.1.0]heptan-2-yl]methanamine
• EN300-1653161
• 2172254-08-7
• 2-(methoxymethyl)bicyclo4.1.0heptan-2-ylmethanamine

• Inchi： 1S/C10H19NO/c1-12-7-10(6-11)4-2-3-8-5-9(8)10/h8-9H,2-7,11H2,1H3
• InChI Key： KUPVNVOQQRINKB-UHFFFAOYSA-N
• SMILES： O(C)CC1(CN)CCCC2CC21

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(methoxymethyl)bicyclo4.1.0heptan-2-ylmethanamine

Comprehensive Overview of 2-(Methoxymethyl)bicyclo[4.1.0]heptan-2-ylmethanamine (CAS No. 2172254-08-7)

2-(Methoxymethyl)bicyclo[4.1.0]heptan-2-ylmethanamine (CAS No. 2172254-08-7) is a bicyclic organic compound featuring a unique structural framework that combines a methoxymethyl group with a heptane backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a versatile intermediate. Its molecular formula, C₁₀H₁₉NO, and distinct bicyclo[4.1.0]heptane core make it a subject of interest for synthetic chemists exploring novel bioactive molecules.

The bicyclo[4.1.0]heptane scaffold, a hallmark of this compound, is known for its conformational rigidity, which can enhance binding affinity in drug design. Researchers are particularly intrigued by the methanamine moiety, which offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies highlight its potential in modulating enzyme activity or serving as a precursor for chiral auxiliaries in asymmetric synthesis.

In the context of sustainability, 2-(Methoxymethyl)bicyclo[4.1.0]heptan-2-ylmethanamine aligns with the growing demand for green chemistry solutions. Its synthesis can be optimized using catalytic methods to minimize waste, a topic frequently searched by professionals in process chemistry forums. Additionally, its stability under ambient conditions makes it a practical candidate for industrial-scale applications without requiring specialized storage.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize this compound. Users often search for "how to identify bicyclic amines" or "CAS No. 2172254-08-7 spectral data," underscoring the need for accessible reference materials. The compound’s logP and pKa values, critical for pharmacokinetic predictions, are also frequently queried in drug discovery circles.

Beyond pharmaceuticals, 2-(Methoxymethyl)bicyclo[4.1.0]heptan-2-ylmethanamine has potential in material science, particularly in designing polymeric coatings with enhanced durability. Its bifunctional nature allows cross-linking reactions, a feature explored in patents related to high-performance adhesives. This versatility addresses common search trends like "amine-functionalized bicyclic compounds for materials."

In summary, CAS No. 2172254-08-7 represents a compelling case study in interdisciplinary chemistry. Its structural novelty, coupled with applications spanning medicinal chemistry to sustainable materials, positions it as a compound of enduring relevance. As research progresses, its role in addressing challenges like drug resistance or biodegradable polymers will likely expand, further driving scientific and commercial interest.